Cas no 1692568-64-1 (5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1692568-64-1
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 6288027
• PubChem ID: 84707361
• Update Time: 2025-05-21

5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde
• EN300-1292409
• 1692568-64-1

• Inchi： 1S/C10H7BrN2O/c11-9-2-3-10(8(6-9)7-14)13-5-1-4-12-13/h1-7H
• InChI Key： DRIPHYGJYJWXJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1C=CC=N1

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde

5-Bromo-2-(1H-Pyrazol-1-yl)Benzaldehyde: A Comprehensive Overview

5-Bromo-2-(1H-pyrazol-1-yl)benzaldehyde is a fascinating compound with the CAS number 1692568-64-1. This molecule has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The compound is characterized by a benzaldehyde core, which is substituted with a bromine atom at the 5-position and a 1H-pyrazole group at the 2-position. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial contexts.

The synthesis of 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde involves a series of carefully designed reactions, often leveraging modern organic synthesis techniques such as Suzuki coupling or Stille coupling. These methods allow for precise control over the substitution pattern on the aromatic ring, ensuring high purity and yield. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production and research purposes.

One of the most intriguing aspects of 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde is its electronic structure. The presence of the pyrazole group introduces significant electron-withdrawing effects due to the conjugation within the heterocyclic ring. This property makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution or electrophilic addition reactions. Moreover, the bromine substituent at the 5-position further modulates the electronic environment, creating a versatile platform for functionalization.

In terms of applications, 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde has shown promise in several areas. In pharmacology, it serves as a valuable intermediate in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a ligand in metalloenzyme inhibition studies has also been explored in recent research. Additionally, in materials science, this compound has been investigated for its potential use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic devices.

Recent studies have delved into the photophysical properties of 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde, revealing its potential as a fluorescent probe for sensing applications. Researchers have demonstrated that the compound exhibits highly sensitive responses to specific analytes under UV light excitation, making it a candidate for environmental monitoring or biomedical diagnostics. Furthermore, its stability under harsh conditions has been tested extensively, confirming its suitability for practical applications.

The versatility of 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde extends to its role as a building block in supramolecular chemistry. By exploiting intermolecular interactions such as hydrogen bonding or π–π stacking, scientists have successfully assembled complex architectures using this compound as a key component. These assemblies hold potential for applications in catalysis, drug delivery systems, and molecular recognition technologies.

In conclusion, 5-bromo-2-(1H-pyrazol-1-yl)benzaldehyde (CAS No: 1692568-64-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and electronic properties continues to drive innovative research efforts, positioning it as an essential molecule in contemporary chemical research.